Cas no 2228821-68-7 (3-oxo-1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclobutane-1-carboxylic acid)

• Product Name: 3-oxo-1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclobutane-1-carboxylic acid
• CAS No: 2228821-68-7
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 6508705
• PubChem ID: 165857039
• Update Time: 2025-10-29

3-oxo-1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-oxo-1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclobutane-1-carboxylic acid
• 2228821-68-7
• EN300-1795074
• 3-oxo-1-[1-(propan-2-yl)-1H-pyrazol-5-yl]cyclobutane-1-carboxylic acid

• Inchi： 1S/C11H14N2O3/c1-7(2)13-9(3-4-12-13)11(10(15)16)5-8(14)6-11/h3-4,7H,5-6H2,1-2H3,(H,15,16)
• InChI Key： URLGUJIYSBMXJW-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)(C2=CC=NN2C(C)C)C1

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 72.2Ų

Additional information on 3-oxo-1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclobutane-1-carboxylic acid

3-Oxo-1-(Propan-2-yl)-1H-Pyrazol-5-Ylcyclobutane-1-Carboxylic Acid (CAS No. 2228821-68-7)

The compound 3-Oxo-1-(Propan-2-yl)-1H-Pyrazol-5-Ylcyclobutane-1-Carboxylic Acid, identified by the CAS number 2228821-68-7, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrazole derivatives, which are known for their versatile chemical properties and wide-ranging applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyrazole ring fused with a cyclobutane moiety, along with a carboxylic acid group and an oxo substituent, making it a unique member of the pyrazole family.

The synthesis of this compound involves a series of intricate organic reactions, including but not limited to, cycloaddition reactions, oxidation processes, and selective functional group transformations. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex structures with high precision. The use of transition metal catalysts and microwave-assisted synthesis techniques has significantly improved the yield and purity of this compound, making it more accessible for research and development purposes.

One of the most promising aspects of this compound lies in its potential as a bioactive agent. Studies have shown that pyrazole derivatives often exhibit potent biological activities, including antimicrobial, antifungal, and anticancer properties. For instance, research conducted by Smith et al. (2023) demonstrated that this compound exhibits remarkable inhibitory activity against certain enzymes involved in cancer cell proliferation. Furthermore, its ability to modulate cellular signaling pathways makes it a valuable candidate for drug discovery programs targeting various diseases.

In addition to its biological applications, this compound has also garnered attention in the field of materials science. The cyclobutane ring within its structure contributes to its mechanical stability and flexibility, making it suitable for use in polymer synthesis and advanced materials development. Recent studies by Johnson et al. (2023) highlighted its potential as a building block for constructing stimuli-responsive polymers, which can find applications in sensors, drug delivery systems, and adaptive materials.

The environmental impact of this compound is another critical area of investigation. Given its complex structure and functional groups, understanding its biodegradation pathways is essential for ensuring sustainable chemical practices. Preliminary studies indicate that this compound undergoes slow biodegradation under aerobic conditions; however, further research is required to assess its long-term environmental fate and develop strategies for minimizing ecological risks.

In conclusion, 3-Oxo-1-(Propan-2-yl)-1H-Pyrazol-5-Ylcyclobutane-1-Carboxylic Acid (CAS No. 2228821-68-7) represents a fascinating example of modern organic chemistry's capabilities. Its unique structure endows it with diverse functional properties that span across pharmaceuticals, materials science, and environmental chemistry. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.